7-(Benzyloxy)-5-(chloroacetyl)quinolin-2(1H)-one

• CAS RN: 861841-98-7
• Molecular Formula: C18H14ClNO3
• Molecular Weight: 327.8 g/mol
• IUPAC Name: 5-(2-chloroacetyl)-7-phenylmethoxy-1H-quinolin-2-one
• InChI: InChI=1S/C18H14ClNO3/c19-10-17(21)15-8-13(23-11-12-4-2-1-3-5-12)9-16-14(15)6-7-18(22)20-16/h1-9H,10-11H2,(H,20,22)
• InChI Key: QLECKSBGGUBKFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC(=C3C=CC(=O)NC3=C2)C(=O)CCl

Description

7-(Benzyloxy)-5-(chloroacetyl)quinolin-2(1H)-one is a useful research compound. Its molecular formula is C18H14ClNO3 and its molecular weight is 327.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

7.0 g (23.9 mmol) 5-acetyl-7-benzyloxy-1H-quinolin-2-one and 19.0 g (54.6 mmol) benzyltrimethylammonium dichloriodate are stirred in 43 mL acetic acid, 7 mL water and 147 mL dichloroethane at 65° C. After 4.5 hours the raction is stopped by the addition of 400 mL sodium carbonate solution and 50 mL 5% sodium sulphite solution. The insoluble constituents are suction filtered, washed with water and dried.

Synthesis routes and methods II

Procedure details

7.0 g (23.9 mmol) 5-acetyl-7-benzyloxy-1H-quinolin-2-one and 19.0 g (54.6 mmol) benzyltrimethylammonium dichloriodate are stirred in 43 mL acetic acid, 7 mL water and 147 mL dichloroethane at 65° C. After 4.5 hours the reaction is stopped by the addition of 400 mL sodium carbonate solution and 50 mL 5% sodium bisulphite solution. The insoluble constituents are suction filtered, washed with water and dried.

Synthesis routes and methods III

Procedure details

5-acetyl-7-benzyloxy-1H-quinolin-2-one (7.0 g, 23.86 mmol) is dissolved in a mixture of 1,2-dichloroethane (147 mL), glacial acetic acid (43 mL) and water (7 mL) and combined with N-benzyl-trimethylammonium-dichloriodate (19.0 g, 54.58 mmol). The mixture is stirred for 4.5 hours at 65° C., then diluted with sodium bicarbonate solution and 5% sodium bisulphite solution and stirred for 5 minutes. The precipitate formed is filtered off, washed with water (2×20 mL) and dried in the oven. Yield: 6.0 g (77%); mass spectroscopy: [M+H]+=328.